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Introduction

Autonomous System (AS) 1928370 is a network operated by Google Cloud. Analyzing its

routing information is crucial for understanding network topology, reachability, and peering

relationships. The Border Gateway Protocol (BGP) is the standard protocol for exchanging

routing information between Autonomous Systems on the internet. BGP data is often stored in

Multi-threaded Routing Toolkit (MRT) format. Several Python libraries have been developed to

parse and analyze this data efficiently. This document outlines key libraries and provides a

standard protocol for their use in extracting and analyzing routing data related to AS1928370.

Recommended Python Libraries
A variety of Python libraries are available for parsing BGP and MRT data. The choice of library

often depends on the specific data source (e.g., live BGP stream vs. historical MRT dumps)

and the complexity of the required analysis.

Data Presentation: Library Comparison

The following table summarizes the key features of prominent Python libraries for parsing BGP

data.
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Feature pybgpstream mrtparse bgpdumpy

Primary Use Case
Live & historical BGP

data stream analysis

Parsing local/remote

MRT files[1][2]

Low-level wrapper for

libbgpdump to parse

MRT files[3]

Data Sources

RIPE RIS, Route

Views, local MRT

files[4]

Local or downloaded

MRT files (supports

gzip/bzip2)[1][2]

Local MRT files

Abstraction Level

High-level ("Pythonic")

and low-level C API

bindings[5][6][7]

Mid-level, object-

oriented interface for

MRT entries[1]

Low-level, direct

wrapper[8]

Dependencies
libbgpstream (must be

installed separately)

Pure Python (with

optional CFFI for

speed)

C compiler,

libbgpdump

dependencies (e.g.,

libbz2-dev)[3]

Key Strength

Powerful filtering by

time, collector, prefix,

AS path, etc.[9]

Simple, direct, and

dependency-light for

MRT file parsing.[1]

[10]

Speed and efficiency

by wrapping a C

library.

Installation
pip install

pybgpstream[5]
pip install mrtparse[2] pip install bgpdumpy

Protocol: BGP Data Extraction and Analysis
Workflow
This protocol outlines a standardized procedure for extracting BGP announcements related to

AS1928370 from a specific time window using the pybgpstream library. This library is well-

suited for this task due to its powerful filtering capabilities and access to public data

repositories.[7][9]

Objective: To identify all BGP update announcements where AS1928370 is the origin

Autonomous System within a defined time frame.

Materials:
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Python 3.6+ environment

pybgpstream library

Internet connection to access public BGP data archives (e.g., RIPE RIS, Route Views)

Methodology:

Installation:

First, ensure the underlying C library libbgpstream is installed on the system.[11]

Install the Python library using pip:

Environment Setup:

Import the pybgpstream library into your Python script.

Stream Configuration:

Instantiate a BGPStream object.[5]

Set the desired time interval using from_time and until_time parameters. The time format

should be UTC (e.g., "YYYY-MM-DD HH:MM:SS").

Select the data collectors (e.g., 'route-views.sydney', 'rrc00').

Filter for BGP updates specifically (record_type='updates').

Add a project filter to focus on relevant data sources like 'route-views' and 'ripe-ris'.

AS Path Filtering:

Apply a filter to the stream to specifically match an AS path regular expression. For

announcements originating from AS1928370, the regex _1928370$ is used. This

expression targets paths ending with the specified AS number.

Data Iteration and Extraction:
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Iterate through the configured stream. Each item in the stream is a BGPRecord object.

For each record, iterate through its elements (BGPElem).

From each element, extract relevant fields such as the advertised prefix, the full AS path,

the peer AS number, and the timestamp.

Data Storage and Analysis:

Store the extracted information in a suitable data structure (e.g., a list of dictionaries, a

Pandas DataFrame) for subsequent analysis.

Print or save the results as required.

Visualizations
The following diagram illustrates the logical workflow for parsing BGP data as described in the

protocol above.
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1. Setup and Configuration

2. Data Processing

3. Output
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Caption: Workflow for filtering and parsing BGP data using pybgpstream.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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